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Compound of Interest

Compound Name: 3-Bromo-4-hydroxybenzoic acid

Cat. No.: B084375 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with 3-Bromo-4-
hydroxybenzoic acid. Adherence to these guidelines is essential for ensuring personal safety

and maintaining a secure laboratory environment.

Essential Safety and Personal Protective Equipment
(PPE)
The primary hazards associated with 3-Bromo-4-hydroxybenzoic acid include being harmful

if swallowed and causing serious eye damage.[1] Therefore, stringent adherence to PPE

protocols is mandatory.
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Hazard Classification
Recommended Personal Protective
Equipment (PPE)

Acute Toxicity, Oral (Category 4)
Gloves: Chemical-resistant gloves (e.g., nitrile,

minimum 0.11mm thickness).

Serious Eye Damage (Category 1)
Eye Protection: Chemical safety goggles or a

face shield.

Skin Irritation
Lab Coat: A standard laboratory coat should be

worn and properly fastened.

Inhalation of Powder

Respiratory Protection: A dust mask (type N95

or equivalent) is recommended, especially when

handling larger quantities or when there is a risk

of dust generation.[2]

Operational Plan for Safe Handling
This step-by-step guide outlines the procedural workflow for the safe handling of 3-Bromo-4-
hydroxybenzoic acid, from initial preparation to final disposal.

Preparation and Engineering Controls
Designated Area: All work with 3-Bromo-4-hydroxybenzoic acid should be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.

Ventilation: Ensure proper functioning of the ventilation system before commencing any

work.

Emergency Equipment: Confirm the location and accessibility of the nearest safety shower

and eyewash station.

Handling and Use
Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above before handling the chemical.
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Weighing: If possible, weigh the solid material inside a fume hood. If a balance is located

outside the hood, tare a sealed container, add the chemical to the container inside the hood,

and then re-seal it before moving it to the balance.

Dispensing: Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

Spill Management: In case of a small spill, carefully sweep up the solid material, trying to

minimize dust generation, and place it in a sealed container for disposal. For larger spills,

evacuate the area and follow your institution's emergency procedures.

Storage
Container: Store 3-Bromo-4-hydroxybenzoic acid in a tightly sealed, properly labeled

container.

Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

Disposal Plan
As a halogenated organic compound, 3-Bromo-4-hydroxybenzoic acid requires specific

disposal procedures.

Waste Collection: Collect all waste material, including contaminated PPE and cleaning

materials, in a designated and clearly labeled hazardous waste container.

Waste Segregation: Do not mix this waste with non-halogenated organic waste or other

incompatible waste streams.

Disposal Request: Follow your institution's guidelines for the disposal of hazardous chemical

waste. Contact your Environmental Health and Safety (EHS) department to arrange for

pickup and proper disposal.

Occupational Exposure Limits
Currently, there are no specific occupational exposure limits (OELs) established for 3-Bromo-
4-hydroxybenzoic acid by major regulatory bodies. In the absence of specific OELs, it is
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crucial to handle this compound with a high degree of caution, adhering to the principle of

keeping exposure as low as reasonably achievable (ALARA).

Safe Handling Workflow
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1. Preparation

2. Handling

3. Storage

4. Disposal

Designate Work Area
(Fume Hood)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Verify Emergency Equipment
(Eyewash, Safety Shower)

Weigh Solid in Hood

Dispense Carefully
(Avoid Dust)

Spill Management Plan

Tightly Sealed & Labeled Container

Cool, Dry, Well-Ventilated Area

Collect in Designated
Hazardous Waste Container

Segregate as Halogenated Waste

Follow Institutional EHS Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Bromo-4-hydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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